Cas no 108895-45-0 (Cytidine,3'-azido-2',3'-dideoxy-5-methyl-, monohydrochloride (9CI))

• Product Name: Cytidine,3'-azido-2',3'-dideoxy-5-methyl-, monohydrochloride (9CI)
• CAS No: 108895-45-0
• MF: C₁₀H₁₅ClN₆O₃
• MW: 302.71749997139
• CID: 128205
• Update Time: 2024-01-24

Cytidine,3'-azido-2',3'-dideoxy-5-methyl-, monohydrochloride (9CI) Chemical and Physical Properties

Names and Identifiers

• Cytidine,3'-azido-2',3'-dideoxy-5-methyl-, monohydrochloride (9CI)
• 3''-AZIDO-2'',3''-DIDEOXY-5-METHYLCYTIDINE HYDROCHLORIDE

• Inchi： 1S/C10H14N6O3.ClH/c1-5-3-16(10(18)13-9(5)11)8-2-6(14-15-12)7(4-17)19-8;/h3,6-8,17H,2,4H2,1H3,(H2,11,13,18);1H/t6-,7+,8+;/m0./s1
• InChI Key： ODZZVVUKZXFMIB-HNPMAXIBSA-N
• SMILES： C1(=O)N([C@H]2C[C@H](N=[N+]=[N-])[C@@H](CO)O2)C=C(C)C(N)=N1.[H]Cl

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 322
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing